Cas no 83732-81-4 (1,3,6-Naphthalenetrisulfonicacid, 8-hydroxy-, potassium sodium salt (1:?:?))

83732-81-4 structure
Product name:1,3,6-Naphthalenetrisulfonicacid, 8-hydroxy-, potassium sodium salt (1:?:?)
1,3,6-Naphthalenetrisulfonicacid, 8-hydroxy-, potassium sodium salt (1:?:?) Chemical and Physical Properties
Names and Identifiers
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- 1,3,6-Naphthalenetrisulfonicacid, 8-hydroxy-, potassium sodium salt (1:?:?)
- 8-hydroxynaphthalene-1,3,6-trisulphonic acid, potassium sodium salt
- EINECS 280-632-3
- 83732-81-4
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- Inchi: InChI=1S/C10H8O10S3.K.Na/c11-8-3-6(21(12,13)14)1-5-2-7(22(15,16)17)4-9(10(5)8)23(18,19)20;;/h1-4,11H,(H,12,13,14)(H,15,16,17)(H,18,19,20);;/q;2*+1
- InChI Key: KOOZYCPLBOSIAL-UHFFFAOYSA-N
- SMILES: C1=C2C=C(C=C(C2=C(C=C1S(=O)(=O)O)O)S(=O)(=O)O)S(=O)(=O)O.[Na+].[K+]
Computed Properties
- Exact Mass: 445.88143574g/mol
- Monoisotopic Mass: 445.88143574g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 10
- Heavy Atom Count: 25
- Rotatable Bond Count: 3
- Complexity: 751
- Covalently-Bonded Unit Count: 3
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 209Ų
1,3,6-Naphthalenetrisulfonicacid, 8-hydroxy-, potassium sodium salt (1:?:?) Related Literature
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Y. Guo,J.-M. Basset,H. Kameyama Chem. Commun., 2015,51, 12044-12047
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Shu Jun Zhen,Feng Ling Guo,Li Qiang Chen,Yuan Fang Li,Qing Zhang Chem. Commun., 2011,47, 2562-2564
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F. Aguilera-Granja,L. C. Balbás,A. Vega Phys. Chem. Chem. Phys., 2017,19, 3366-3383
83732-81-4 (1,3,6-Naphthalenetrisulfonicacid, 8-hydroxy-, potassium sodium salt (1:?:?)) Related Products
- 117-22-6(1-Naphthol-8-sulfonic acid)
- 117-43-1(8-Hydroxynaphthalene-1,6-disulphonic Acid)
- 117-59-9(1-Naphthol-5-sulfonic Acid)
- 30252-40-5(2-Naphthol-8-sulfonic Acid Potassum Salt)
- 27928-00-3(1,3,6-Pyrenetrisulfonicacid, 8-hydroxy-)
- 84-87-7(4-hydroxynaphthalene-1-sulfonic acid)
- 578-85-8(1-Naphthol-3,6-disulfonic acid)
- 118-32-1(2-Naphthol-6,8-disulfonic acid)
- 13846-08-7(2-Naphthol-6,8-disulfonic Acid Potassium Salt)
- 842-18-2(7-Hydroxy-1,3-naphthalenedisulfonic Acid Dipotassium Salt)
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